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Compound of Interest

Compound Name: 4-Iodo-1-methyl-1H-pyrazole

Cat. No.: B1273130 Get Quote

An In-depth Technical Guide to the Physical and Chemical Properties of 4-Iodo-1-methyl-1H-
pyrazole

Abstract
4-Iodo-1-methyl-1H-pyrazole is a halogenated heterocyclic compound that serves as a

versatile building block in organic synthesis. Its utility is particularly pronounced in the

development of pharmaceutical and agrochemical compounds due to the reactive nature of the

carbon-iodine bond, which readily participates in various cross-coupling reactions. This

document provides a comprehensive overview of the core physical and chemical properties of

4-Iodo-1-methyl-1H-pyrazole, detailed experimental protocols for its synthesis, and a

summary of its key synthetic applications. The information is intended for researchers,

scientists, and professionals in the field of drug development and chemical synthesis.

Core Physical and Chemical Properties
A summary of the key physical and chemical properties for 4-Iodo-1-methyl-1H-pyrazole is

presented in the table below. These properties are essential for its handling, storage, and

application in synthetic chemistry.
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Property Value Reference

Molecular Formula C₄H₅IN₂ [1][2]

Molecular Weight 208.00 g/mol [1][2][3]

CAS Number 39806-90-1 [1][2][4]

Appearance Solid

Pale yellow solid [5]

Melting Point 59-64 °C

Assay / Purity 97%

Storage Conditions
Keep in dark place, sealed in

dry, room temperature.
[1][6]

Spectroscopic Data
Spectroscopic analysis is crucial for the structural confirmation and purity assessment of 4-
Iodo-1-methyl-1H-pyrazole. While detailed spectra are typically provided by the supplier,

general expectations for ¹H and ¹³C NMR are as follows:

¹H NMR: The spectrum is expected to show signals corresponding to the methyl protons and

the two protons on the pyrazole ring. The chemical shifts of the ring protons are influenced

by the iodine substituent.

¹³C NMR: The spectrum will show characteristic signals for the four carbon atoms in the

molecule. The carbon atom bonded to the iodine will exhibit a distinct chemical shift due to

the halogen's effect.

Specific NMR, HPLC, and LC-MS data for 4-Iodo-1-methyl-1H-pyrazole are often available

from commercial suppliers.[1]

Reactivity and Synthetic Applications
The primary utility of 4-Iodo-1-methyl-1H-pyrazole in synthetic chemistry stems from the

reactivity of the C-I bond. This bond allows for the facile introduction of various functional

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.bldpharm.com/products/39806-90-1.html
https://www.scbt.com/p/4-iodo-1-methyl-1h-pyrazole-39806-90-1
https://www.bldpharm.com/products/39806-90-1.html
https://www.scbt.com/p/4-iodo-1-methyl-1h-pyrazole-39806-90-1
https://pubchem.ncbi.nlm.nih.gov/compound/4-Iodo-1-methyl-1H-pyrazole
https://www.bldpharm.com/products/39806-90-1.html
https://www.scbt.com/p/4-iodo-1-methyl-1h-pyrazole-39806-90-1
https://www.reagentia.eu/p/39806-90-1-4-iodo-1-methyl-1h-pyrazole-1-x-5-g-r003lk6/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1212936.htm
https://www.bldpharm.com/products/39806-90-1.html
https://www.sigmaaldrich.com/HK/zh/product/ambeedinc/ambh2d6f685d?context=bbe
https://www.benchchem.com/product/b1273130?utm_src=pdf-body
https://www.benchchem.com/product/b1273130?utm_src=pdf-body
https://www.benchchem.com/product/b1273130?utm_src=pdf-body
https://www.bldpharm.com/products/39806-90-1.html
https://www.benchchem.com/product/b1273130?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1273130?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


groups through metal-catalyzed cross-coupling reactions. It is a highly sought-after

intermediate for synthesizing complex molecules, including pharmaceuticals and

agrochemicals.[7]

The most common applications involve its use in palladium-catalyzed reactions such as

Suzuki-Miyaura, Sonogashira, and Heck couplings to form new carbon-carbon or carbon-

heteroatom bonds.[7]

4-Iodo-1-methyl-1H-pyrazole

Suzuki-Miyaura Coupling

 Pd catalyst,
Base 
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 Pd/Cu catalyst,
Base 
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Key cross-coupling reactions involving 4-Iodo-1-methyl-1H-pyrazole.

Experimental Protocols
Several methods for the synthesis of 4-Iodo-1-methyl-1H-pyrazole have been reported. Below

are detailed protocols for two common approaches.

Synthesis via N-methylation of 4-Iodo-1H-pyrazole
This method involves the direct methylation of the pyrazole nitrogen of commercially available

4-Iodo-1H-pyrazole.
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Materials:

4-Iodo-1H-pyrazole

Sodium hydride (NaH)

Anhydrous tetrahydrofuran (THF)

Iodomethane (CH₃I)

Water

Ether

Anhydrous sodium sulfate (Na₂SO₄)

Procedure:[5]

Under a nitrogen atmosphere, dissolve 4-iodo-1H-pyrazole (1.0 eq) in anhydrous THF.

Add the pyrazole solution dropwise to a freshly prepared suspension of sodium hydride (1.1

eq) in anhydrous THF.

Stir the reaction mixture at room temperature for 3 hours.

Slowly add iodomethane (2.0 eq) dropwise to the mixture.

Continue stirring the reaction for 12 hours at room temperature.

Quench the reaction by the careful addition of water.

Extract the crude product with ether.

Dry the combined organic phases over anhydrous sodium sulfate.

Concentrate the solution under reduced pressure to yield 4-Iodo-1-methyl-1H-pyrazole as a

pale yellow solid.
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Start: Materials Preparation

1. Dissolve 4-Iodo-1H-pyrazole
in anhydrous THF

2. Add to NaH suspension
(Stir for 3h at RT)

3. Add Iodomethane (CH₃I)
(Stir for 12h at RT)

4. Quench with Water

5. Extract with Ether

6. Dry organic phase (Na₂SO₄)

7. Concentrate under
reduced pressure

End: 4-Iodo-1-methyl-1H-pyrazole
(Pale yellow solid)
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Workflow for the synthesis of 4-Iodo-1-methyl-1H-pyrazole via N-methylation.

Synthesis via Direct Iodination of 1-Methylpyrazole
This approach involves the direct iodination of the 1-methylpyrazole ring using iodine and an

oxidant.[8]

Materials:

1-Methylpyrazole

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b1273130?utm_src=pdf-body-img
https://www.benchchem.com/product/b1273130?utm_src=pdf-body
https://patents.google.com/patent/CN111205226A/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1273130?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Iodine (I₂)

Oxidant (e.g., hydrogen peroxide, nitric acid)

Alkali solution (e.g., NaOH)

Procedure:[8][9]

In a suitable reaction vessel, mix 1-methylpyrazole (1.0 eq) and iodine (0.5-0.7 eq).

Heat the mixture to 40-80 °C with stirring.

Dropwise, add an aqueous solution of the chosen oxidant over a period of 1-5 hours.

Maintain the reaction temperature at 50-100 °C for 1-12 hours, monitoring completion by

HPLC or TLC.

After the reaction is complete, cool the mixture and add an alkali solution to adjust the pH to

6-8.

Further cool the mixture to induce crystallization.

Filter the resulting light yellow crystals to obtain the final product, 1-methyl-4-iodopyrazole.

Safety Information
4-Iodo-1-methyl-1H-pyrazole should be handled with appropriate safety precautions in a well-

ventilated fume hood.

GHS Pictogram: Warning[1]

Hazard Statements: May cause skin irritation, serious eye irritation, and respiratory irritation.

[3]

Precautionary Statements: Recommended precautions include avoiding breathing

dust/fume/gas/mist/vapors/spray and using personal protective equipment such as gloves

and eye protection.[1][3]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://patents.google.com/patent/CN111205226A/en
https://www.benchchem.com/pdf/Technical_Support_Center_4_Iodopyrazole_Reactions.pdf
https://www.benchchem.com/product/b1273130?utm_src=pdf-body
https://www.bldpharm.com/products/39806-90-1.html
https://pubchem.ncbi.nlm.nih.gov/compound/4-Iodo-1-methyl-1H-pyrazole
https://www.bldpharm.com/products/39806-90-1.html
https://pubchem.ncbi.nlm.nih.gov/compound/4-Iodo-1-methyl-1H-pyrazole
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1273130?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Users should always consult the material safety data sheet (MSDS) provided by the supplier for

complete and detailed safety information. This compound is classified as a Dangerous Good

for transport and may incur additional shipping charges.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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